![molecular formula C14H21BO2S B6173389 2-[(benzylsulfanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 1971085-82-1](/img/no-structure.png)
2-[(benzylsulfanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[(benzylsulfanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is a chemical compound with the molecular formula C14H21BO2S. It has a molecular weight of 264.19 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[(benzylsulfanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” include a predicted boiling point of 317.2±25.0 °C and a predicted density of 1.04±0.1 g/cm3 .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(benzylsulfanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 2,4,4,5,5-pentamethyl-1,3,2-dioxaborolane with benzyl mercaptan in the presence of a base.", "Starting Materials": [ "2,4,4,5,5-pentamethyl-1,3,2-dioxaborolane", "benzyl mercaptan", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2,4,4,5,5-pentamethyl-1,3,2-dioxaborolane to a reaction flask", "Add benzyl mercaptan to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1971085-82-1 |
Product Name |
2-[(benzylsulfanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Molecular Formula |
C14H21BO2S |
Molecular Weight |
264.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.